Cas no 2877651-98-2 (N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide)

• Product Name: N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide
• CAS No: 2877651-98-2
• MF: C₁₆H₂₀F₂N₂O
• MW: 294.339611053467
• CID: 5309099
• PubChem ID: 165433031
• Update Time: 2025-06-08

N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide
• AKOS040879245
• F6802-7999
• 2877651-98-2
• N-Cyclopropyl-1-[(2,4-difluorophenyl)methyl]-3-piperidinecarboxamide

• Inchi： 1S/C16H20F2N2O/c17-13-4-3-11(15(18)8-13)9-20-7-1-2-12(10-20)16(21)19-14-5-6-14/h3-4,8,12,14H,1-2,5-7,9-10H2,(H,19,21)
• InChI Key： ZRCRRYBPPIKLDR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2F)CCCC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 294.15436959g/mol
• Monoisotopic Mass: 294.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.0±45.0 °C(Predicted)
• pka: 15.68±0.20(Predicted)

Additional information on N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide

N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide (CAS No. 2877651-98-2): An Overview of a Promising Compound in Medicinal Chemistry

N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide (CAS No. 2877651-98-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound.

The chemical structure of N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide is characterized by a piperidine ring substituted with a cyclopropyl group at the nitrogen atom and a 2,4-difluorophenylmethyl group at the C-1 position. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various medicinal applications. The cyclopropyl group, in particular, is known for its ability to modulate the conformational flexibility of the molecule, which can influence its binding affinity to specific biological targets.

The synthesis of N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide has been reported in several recent studies. One common approach involves the coupling of 3-amino-piperidine with 2,4-difluorobenzyl chloride followed by N-cyclopropylation using cyclopropylamine. This multi-step synthesis process requires careful optimization of reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have further improved the efficiency and sustainability of this synthesis route.

In terms of biological activity, N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide has shown promising results in various preclinical studies. One notable area of research is its potential as an antagonist for specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. Studies have demonstrated that this compound exhibits high selectivity and potency towards certain GPCRs, making it a valuable tool for understanding receptor function and developing novel therapeutics.

Another area of interest is the compound's potential as an antiviral agent. Recent research has explored its activity against various viral infections, including influenza and coronaviruses. Preliminary studies have shown that N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide can inhibit viral replication by interfering with key viral enzymes or host cell pathways. This finding opens up new avenues for developing antiviral drugs that target these mechanisms.

Beyond its direct therapeutic applications, N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide also serves as a valuable scaffold for drug discovery and development. Its modular structure allows for easy modification and optimization to enhance desired pharmacological properties such as solubility, bioavailability, and metabolic stability. This flexibility makes it an attractive starting point for designing more potent and selective analogs.

In conclusion, N-cyclopropyl-1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxamide (CAS No. 2877651-98-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it a valuable tool for both fundamental research and drug development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, further solidifying its importance in the field.